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Compound of Interest

Compound Name: 1,3-Dibromobenzene

Cat. No.: B047543

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
1,3-Dibromobenzene, ensuring compliance and minimizing risk.

Immediate Safety and Handling

Before beginning any disposal process, it is imperative to handle 1,3-Dibromobenzene with
appropriate safety measures. This substance is a combustible liquid that can cause skin and
serious eye irritation.[1][2][3][4][5] Inhalation may also lead to respiratory irritation.[2][4][5][6]

Personal Protective Equipment (PPE):

e Gloves: Wear protective gloves.

o Eye Protection: Use chemical safety goggles or a face shield.[1]
o Clothing: Wear protective clothing to prevent skin exposure.
Handling Precautions:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhaling
vapors.[2][3][6]

e Avoid contact with skin, eyes, and clothing.[1]
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» Wash hands thoroughly after handling the chemical.[1][5][6]
o Keep away from heat, sparks, open flames, and other ignition sources.[4][5]

**Step-by-Step Disposal Procedure

The disposal of 1,3-Dibromobenzene, a halogenated organic compound, requires careful
segregation and handling to ensure it is managed by a licensed waste disposal company in
accordance with local and national regulations.[1]

1. Waste ldentification and Segregation:
e 1,3-Dibromobenzene is classified as a halogenated organic waste.

It must be collected separately from non-halogenated organic waste, agueous waste (acids
and bases), and solid waste.[7]

2. Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible waste container, often color-coded
for halogenated organics (e.g., green labeled carboys).[7]

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "1,3-Dibromobenzene."

¢ Indicate the specific hazards (e.g., "Combustible," "Irritant").
3. Accumulation and Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

e This area should be cool, dry, and well-ventilated.[3][6]
» Keep the container tightly closed when not in use.[3][4][6]

o Ensure secondary containment is in place to capture any potential leaks.
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4. Spill Management:
 In the event of a spill, evacuate non-essential personnel.

e Use an inert absorbent material, such as sand or silica gel, to contain and collect the spilled
liquid.[3][4][6]

o Place the absorbed material into a suitable, sealed container for disposal as hazardous
waste.[3][4][6]

e Do not allow the chemical to enter drains or waterways.[1][6]
5. Arranging for Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e The disposal must be carried out by a licensed and certified waste disposal company.[1][6]
Contaminated Materials:

e Any materials, such as gloves, absorbent pads, or empty containers that have come into
direct contact with 1,3-Dibromobenzene, must also be disposed of as hazardous waste.

o Contaminated packaging should be disposed of as unused product.[6] Before disposing of a
used container, ensure it is completely empty.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Dibromobenzene relevant to
safety and handling.
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Property Value Reference
CAS Number 108-36-1 [3114]
Molecular Formula CeHaBr2 [4]
Molecular Weight 235.91 g/mol [4]
Appearance Light yellow to light brown ne

liquid

Oral Toxicity (LD50)

2250 mg/kg (Mouse)

[1](6]

Relative Density

1.952 g/cm3 at 25 °C

[6]

Water Solubility

0.068 g/L

[6]

Vapor Pressure

7 hPa at 66 °C

[6]

UN Number (Transport)

3082 (for environmentally

hazardous substance, liquid,

n.0.s.)

[6]

Experimental Workflow: Disposal of 1,3-

Dibromobenzene

The following diagram illustrates the logical workflow for the proper disposal of 1,3-

Dibromobenzene from the laboratory setting to its final management.
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Caption: Workflow for the safe disposal of 1,3-Dibromobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. tcichemicals.com [tcichemicals.com]
. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]

. kscl.co.in [kscl.co.in]

. fishersci.com [fishersci.com]

1
2
3
e 4. WERCS Studio - Application Error [assets.thermofisher.com]
5
6. chemicalbook.com [chemicalbook.com]

7

. bucknell.edu [bucknell.edu]

« To cite this document: BenchChem. [Navigating the Safe Disposal of 1,3-Dibromobenzene: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047543#1-3-dibromobenzene-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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